Cas no 79456-30-7 (2-Amino-3-bromo-5-(trifluoromethyl)pyridine)

2-Amino-3-bromo-5-(trifluoromethyl)pyridine structure
79456-30-7 structure
Product Name:2-Amino-3-bromo-5-(trifluoromethyl)pyridine
CAS No:79456-30-7
MF:C6H4BrF3N2
MW:241.008570671082
MDL:MFCD07375382
CID:555154
PubChem ID:13064155
Update Time:2024-10-27

2-Amino-3-bromo-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-3-bromo-5-(trifluoromethyl)pyridine
    • 2-AMINO-3-BROMO-5-(TRIFLUOROMETHYL)-PYRIDINE
    • 2-Pyridinamine,3-bromo-5-(trifluoromethyl)-
    • 3-Bromo-5-(trifluoromethyl)-2-pyridinylamine
    • 3-Bromo-5-(trifluoromethyl)pyridin-2-amine
    • 2-Amino-3-bromo-5-trifluoromethylpyridine
    • 3-Bromo-5-trifluoromethyl-pyridin-2-ylamine
    • 3-bromo-5-(trifluoromethyl)-2-pyridylamine
    • 2-Pyridinamine, 3-bromo-5-(trifluoromethyl)-
    • PubChem15145
    • 3-bromo-5-(trifluoromethyl)pyridine-2-amine
    • KSC496Q4H
    • KBNACDZKKVMULE-UHFFFAOYSA-N
    • ABBYPHARMA A
    • 3-Bromo-5-(Trifluoromethyl)pyridin-2-Ylamine
    • 3-Bromo-5-(trifluoromethyl) pyridine-2-amine
    • MFCD07375382
    • EN300-114760
    • DTXSID50517012
    • J-511983
    • 79456-30-7
    • SY017385
    • EC-0707
    • 3-bromo-5-trifluoromethyl-pyridin-2-yl-amine
    • I10052
    • AKOS005072347
    • A9911
    • FT-0646562
    • SCHEMBL119830
    • AM87212
    • 2-amino-3-bromo-5-trifluoromethyl pyridine
    • 3-bromo-5-trifluoromethyl-pyridine-2-ylamine
    • AC-24940
    • AB41836
    • 3-Bromo-5-(trifluoromethyl)-2-pyridinamine (ACI)
    • (3-Bromo-5-trifluoromethylpyridin-2-yl)amine
    • 3-Bromo-5-trifluoromethyl-2-pyridinamine
    • STL554613
    • BBL100819
    • DB-000450
    • MDL： MFCD07375382
    • Inchi： 1S/C6H4BrF3N2/c7-4-1-3(6(8,9)10)2-12-5(4)11/h1-2H,(H2,11,12)
    • InChI Key： KBNACDZKKVMULE-UHFFFAOYSA-N
    • SMILES： FC(C1C=C(Br)C(N)=NC=1)(F)F

Computed Properties

  • Exact Mass: 239.95100
  • Monoisotopic Mass: 239.95100g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 2.1
  • Topological Polar Surface Area: 38.9

Experimental Properties

  • Density: 1.79
  • Melting Point: 98-101°C
  • Boiling Point: 221.7℃ at 760 mmHg
  • Flash Point: 87.883℃
  • Refractive Index: 1.525
  • PSA: 38.91000
  • LogP: 3.02630

2-Amino-3-bromo-5-(trifluoromethyl)pyridine Security Information

2-Amino-3-bromo-5-(trifluoromethyl)pyridine Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Amino-3-bromo-5-(trifluoromethyl)pyridine Pricemore >>

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2-Amino-3-bromo-5-(trifluoromethyl)pyridine Production Method

Production Method 1

74784-70-6 74784-70-6
79456-30-7 79456-30-7
Reaction Conditions
1.1 Reagents: Sodium bromide Solvents: Acetonitrile ,  Water ;  3.5 h, 75 °C
Reference
Electrochemical Oxidative Clean Halogenation Using HX/NaX with Hydrogen Evolution
Yuan, Yong; Yao, Anjin; Zheng, Yongfu; Gao, Meng; Zhou, Zhilin; et al, iScience, 2019, 12, 293-303

Production Method 2

887144-97-0 887144-97-0
13534-99-1 13534-99-1
79456-30-7 79456-30-7
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Acetonitrile ;  6 h, 75 °C
Reference
Transition metal-free direct C-H trifluoromethyltion of (hetero)arenes with Togni's reagent
Chen, Xiaoyu; Ding, Licheng; Li, Linlin; Li, Jingya; Zou, Dapeng; et al, Tetrahedron Letters, 2020, 61(9),

2-Amino-3-bromo-5-(trifluoromethyl)pyridine Raw materials

2-Amino-3-bromo-5-(trifluoromethyl)pyridine Preparation Products

2-Amino-3-bromo-5-(trifluoromethyl)pyridine Related Literature

79456-30-7 (2-Amino-3-bromo-5-(trifluoromethyl)pyridine) Related Products

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